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Compound of Interest

Compound Name: HTBA

Cat. No.: B1663327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 3-Hydroxy-

2,4,6-triiodobenzoic acid (CAS: 53279-72-4). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the compound for research and development

purposes.

Product Information and Physical Properties
3-Hydroxy-2,4,6-triiodobenzoic acid is a halogenated benzoic acid derivative. Its physical and

chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₇H₃I₃O₃ [1][2]

Molecular Weight 515.81 g/mol [1][2]

Appearance
Off-white to yellow or light

brown solid/powder
[3][4]

Melting Point 211-215 °C [5]

pKa 1.22 ± 0.10 (Predicted) [5]

Boiling Point 389.2 ± 42.0 °C (Predicted) [5]

Density 3.095 ± 0.06 g/cm³ (Predicted) [5]

Hazard Identification and Safety Precautions
3-Hydroxy-2,4,6-triiodobenzoic acid is classified as a hazardous substance. The primary

hazards are summarized in the table below, along with recommended personal protective

equipment (PPE).
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Hazard Classification GHS Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral), Category

4
H302: Harmful if swallowed Standard laboratory attire.

Skin Irritation, Category 2 H315: Causes skin irritation
Chemical-resistant gloves

(e.g., nitrile), lab coat.

Serious Eye Damage,

Category 1

H318: Causes serious eye

damage

Safety glasses with side

shields or chemical goggles. A

face shield may be necessary

for operations with a high risk

of splashing.[6]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory Tract Irritation),

Category 3

H335: May cause respiratory

irritation

Use in a well-ventilated area or

a chemical fume hood. For

operations that may generate

dust, a particulate filter

respirator (EN 143) is

recommended.[6]

Safety Summary:

Harmful if swallowed.[1][3][6]

Causes skin irritation.[1][3][6]

Causes serious eye damage.[3][6]

May cause respiratory irritation.[3][6]

Handling and Storage Protocols
This protocol outlines the standard procedure for handling 3-Hydroxy-2,4,6-triiodobenzoic acid

in a laboratory setting.

Materials:
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3-Hydroxy-2,4,6-triiodobenzoic acid solid

Appropriate PPE (see table above)

Chemical fume hood or well-ventilated area

Spatula, weighing paper/boat

Analytical balance

Appropriate solvent and glassware for the intended experiment

Procedure:

Preparation: Before handling the compound, ensure the work area (preferably a chemical

fume hood) is clean and uncluttered. Put on all required personal protective equipment,

including a lab coat, safety goggles, and chemical-resistant gloves.[3][6]

Weighing: To minimize dust generation, carefully weigh the desired amount of the solid

compound using a spatula and a weighing boat on an analytical balance within the fume

hood. Avoid creating dust clouds.[6]

Dissolution (if applicable): If preparing a solution, add the weighed solid to the appropriate

glassware containing the desired solvent. Cap the container and mix by swirling or using a

magnetic stirrer until the solid is fully dissolved.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.[6][7] Remove and properly dispose of or decontaminate

PPE as per institutional guidelines.[3]

Proper storage is essential to maintain the stability and integrity of 3-Hydroxy-2,4,6-

triiodobenzoic acid.

Storage Conditions:

Temperature: Store at room temperature.[5]

Atmosphere: Store in an inert atmosphere if possible.[5]
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][6][8]

Light: The compound is light-sensitive; therefore, store it in a dark place, away from direct

light.[5]

Incompatibilities: Keep away from food, drink, and animal feedingstuffs.[6]

Storage Parameter Recommendation

Temperature Room temperature

Light Keep in a dark place

Atmosphere
Inert atmosphere, tightly closed container in a

dry, well-ventilated area

Incompatibilities Keep away from foodstuffs

Emergency Procedures
In the event of exposure or a spill, follow these emergency protocols immediately.
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Incident First Aid / Spill Response Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes, holding the eyelids apart.

Immediately call a POISON CENTER or doctor.

[3][6]

Skin Contact

Remove contaminated clothing. Rinse skin with

plenty of water or shower. If skin irritation

persists, seek medical attention.[3][6][7]

Inhalation

Move the person to fresh air. If breathing is

difficult or stopped, provide artificial respiration

and seek immediate medical assistance.[3][7]

Ingestion

Rinse the mouth with water (only if the person is

conscious). Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[6][7]

Accidental Release

For non-emergency personnel, evacuate the

area. For emergency responders, wear

appropriate PPE, including respiratory

protection.[6] Avoid dust formation.[3] Sweep up

the spilled solid and place it in a suitable, closed

container for disposal.[3] Ventilate the affected

area.[6] Prevent the substance from entering

drains, surface water, and groundwater.[6]

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and responding to incidents

involving 3-Hydroxy-2,4,6-triiodobenzoic acid.
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Safe Handling Workflow for 3-Hydroxy-2,4,6-triiodobenzoic Acid

Preparation

Handling

Post-Handling

Prepare work area (fume hood)

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh compound carefully
to avoid dust

Transfer and dissolve
in solvent (if applicable)

Decontaminate surfaces
and equipment

Wash hands thoroughly

Dispose/decontaminate PPE

Click to download full resolution via product page

Caption: Safe Handling Workflow Diagram.
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Emergency Response for 3-Hydroxy-2,4,6-triiodobenzoic Acid

Personnel Exposure Accidental Spill

Response Actions

Exposure or Spill Event

Eye Contact Skin Contact Inhalation Ingestion Evacuate & Secure Area

Rinse eyes for 15 min Rinse skin with water Move to fresh air Rinse mouth (conscious victim) Contain & collect spill
wearing appropriate PPE

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: Emergency Response Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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